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Abstract
Bromochlorofluoromethane (CHBrClF) stands as a landmark molecule in the field of

stereochemistry. As one of the simplest stable chiral compounds, its history is a compelling

narrative of scientific challenge and innovation, from its initial synthesis to the eventual

separation of its enantiomers. This technical guide provides an in-depth exploration of the

discovery, synthesis, and characterization of bromochlorofluoromethane, tailored for

researchers, scientists, and professionals in drug development. It offers a comprehensive

overview of the experimental protocols for its preparation and enantiomeric resolution, presents

key quantitative data in a structured format, and visualizes the synthetic and analytical

workflows. The enduring relevance of bromochlorofluoromethane lies in its foundational role in

understanding chirality and its contemporary application in fundamental physics research,

particularly in the search for parity violation at the molecular level.
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Introduction: A Molecule of Fundamental
Importance
Bromochlorofluoromethane, a trihalomethane with the chemical formula CHBrClF, holds a

unique position in the annals of chemistry. Its molecular structure, featuring a central carbon

atom bonded to four different substituents (hydrogen, bromine, chlorine, and fluorine), results in

a chiral center, making it one of the most elementary examples of a stable chiral molecule.[1]

This inherent chirality means that bromochlorofluoromethane exists as a pair of non-

superimposable mirror images, known as enantiomers, designated as (R)- and (S)-

bromochlorofluoromethane.

The journey to isolate these enantiomers was a formidable challenge that spanned nearly a

century after its initial synthesis.[2] The molecule's relative instability and lack of functional

groups suitable for classical resolution techniques made its separation a significant scientific

hurdle.[2] The successful resolution of its enantiomers was a testament to the advancements in

separation science and has paved the way for its use in cutting-edge research.

Beyond its historical significance in stereochemistry, bromochlorofluoromethane has emerged

as a crucial tool in experimental physics. Scientists are utilizing high-resolution spectroscopic

techniques on its enantiomers to detect the minute energy differences predicted to exist

between them due to the weak nuclear force, a phenomenon known as parity violation.[2]

This guide will delve into the technical details of the discovery, synthesis, and characterization

of this remarkable molecule.

Historical Timeline and Discovery
The story of bromochlorofluoromethane is intertwined with the development of stereochemistry

itself. While the initial synthesis of the racemic mixture was achieved much earlier, the true

challenge lay in the separation and characterization of its individual enantiomers.

Early Synthesis: The first documented synthesis of bromochlorofluoromethane dates back to

the early 20th century. However, at that time, the techniques to separate the enantiomers of

such a seemingly simple yet challenging molecule were not available.
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The Century-Long Challenge of Resolution: For decades, chemists attempted to resolve the

racemic mixture of bromochlorofluoromethane. The lack of suitable functional groups for

forming diastereomeric salts with common resolving agents proved to be a major obstacle.[2]

Breakthrough in 2005: It was not until March 2005 that the successful separation of the

enantiomers of bromochlorofluoromethane was definitively accomplished, nearly a century

after its first synthesis.[2] This breakthrough was made possible by the development of

advanced separation techniques.

Modern Applications: In recent years, research has focused on using the separated

enantiomers of bromochlorofluoromethane to investigate fundamental principles of physics,

particularly the search for evidence of parity violation in molecular systems.[2]

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and spectroscopic properties of

bromochlorofluoromethane is essential for its handling, characterization, and application in

research.

Physical Properties
The key physical properties of racemic bromochlorofluoromethane are summarized in the table

below.

Property Value Reference

Molecular Formula CHBrClF [3]

Molecular Weight 147.371 g/mol [3]

Appearance Colorless liquid

Melting Point -115 °C [3]

Boiling Point 41.2 °C at 760 mmHg [3]

Density 1.953 g/cm³ [3]

Refractive Index 1.427 [3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Bromochlorofluoromethane
https://en.wikipedia.org/wiki/Bromochlorofluoromethane
https://en.wikipedia.org/wiki/Bromochlorofluoromethane
https://wap.guidechem.com/dictionary/en/593-98-6.html
https://wap.guidechem.com/dictionary/en/593-98-6.html
https://wap.guidechem.com/dictionary/en/593-98-6.html
https://wap.guidechem.com/dictionary/en/593-98-6.html
https://wap.guidechem.com/dictionary/en/593-98-6.html
https://wap.guidechem.com/dictionary/en/593-98-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

bromochlorofluoromethane and for distinguishing between its enantiomers in a chiral

environment.

Spectroscopy Data Reference

¹H NMR
(Refer to specific literature for

detailed spectra)
[4][5]

¹³C NMR
(Refer to specific literature for

detailed spectra)
[6][7][8]

¹⁹F NMR
(Refer to specific literature for

detailed spectra)
[9]

IR Spectroscopy
(Detailed vibrational spectra

available in the literature)

Raman Spectroscopy
(Detailed vibrational spectra

available in the literature)
[1]

Experimental Protocols
This section provides detailed methodologies for the synthesis of racemic

bromochlorofluoromethane and the resolution of its enantiomers.

Synthesis of Racemic Bromochlorofluoromethane
The synthesis of racemic bromochlorofluoromethane is typically achieved through the

decarboxylation of its precursor, bromochlorofluoroacetic acid.

Step 1: Synthesis of Bromochlorofluoroacetic Acid

The synthesis of bromochlorofluoroacetic acid can be achieved through various methods,

including the halogenation of appropriate precursors. One common route involves the

bromination and fluorination of a suitable starting material.[10] A general procedure is outlined

below:
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Reaction: A suitable starting material, such as a derivative of acetic acid, is subjected to

sequential or concurrent bromination and fluorination reactions. Reagents such as N-

bromosuccinimide (NBS) for bromination and a fluoride source for fluorination are commonly

employed. The reaction is typically carried out in an appropriate organic solvent under

controlled temperature conditions.

Work-up and Purification: Following the reaction, the mixture is worked up to remove

unreacted reagents and byproducts. This may involve extraction, washing with aqueous

solutions, and drying of the organic phase. The crude bromochlorofluoroacetic acid is then

purified, often by distillation or crystallization.

Step 2: Decarboxylation to Bromochlorofluoromethane

The final step in the synthesis is the decarboxylation of bromochlorofluoroacetic acid.

Reaction: Bromochlorofluoroacetic acid is heated, often in the presence of a catalyst or in a

high-boiling solvent, to induce the loss of carbon dioxide. The temperature and reaction time

are critical parameters to control for optimal yield and to minimize side reactions.

Purification: The resulting bromochlorofluoromethane is a volatile liquid and is typically

purified by distillation. Careful control of the distillation conditions is necessary to obtain the

pure product.

Resolution of Enantiomers by Fractional Crystallization
The resolution of racemic bromochlorofluoromethane has been successfully achieved through

the fractional crystallization of diastereomeric salts formed with a chiral resolving agent, such

as strychnine.[1]

Step 1: Formation of Diastereomeric Salts

Reaction: Racemic bromochlorofluoroacetic acid is reacted with an equimolar amount of an

enantiomerically pure chiral base, such as strychnine, in a suitable solvent (e.g., ethanol or a

mixture of solvents). This reaction forms a pair of diastereomeric salts: (R)-acid-(chiral base)

and (S)-acid-(chiral base).

Step 2: Fractional Crystallization
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Crystallization: The solution containing the diastereomeric salts is slowly cooled or the

solvent is partially evaporated to induce crystallization. Due to their different physical

properties, one diastereomeric salt will be less soluble and will crystallize out of the solution

first.

Separation: The crystallized diastereomeric salt is separated from the mother liquor by

filtration. The process of recrystallization may be repeated multiple times to enhance the

diastereomeric purity of the isolated salt.

Step 3: Regeneration of Enantiomerically Enriched Acid

Acidification: The separated diastereomeric salt is treated with a strong acid (e.g.,

hydrochloric acid) to protonate the carboxylate and liberate the enantiomerically enriched

bromochlorofluoroacetic acid. The chiral resolving agent (e.g., strychnine) will remain in the

aqueous phase as its corresponding salt.

Extraction: The enantiomerically enriched acid is extracted from the aqueous solution using

an organic solvent. The organic extracts are then washed, dried, and the solvent is removed

to yield the purified enantiomerically enriched bromochlorofluoroacetic acid.

Step 4: Decarboxylation to Enantiomerically Enriched Bromochlorofluoromethane

Reaction: The enantiomerically enriched bromochlorofluoroacetic acid is decarboxylated

using the same procedure as for the racemic synthesis to yield the corresponding

enantiomer of bromochlorofluoromethane.

Enantiomeric Analysis by Chiral Gas Chromatography
Chiral gas chromatography (GC) is a powerful technique for determining the enantiomeric

excess of bromochlorofluoromethane samples.[11][12][13][14]

Principle: The separation is achieved using a capillary column coated with a chiral stationary

phase (CSP). The two enantiomers of bromochlorofluoromethane interact differently with the

chiral stationary phase, leading to different retention times and thus their separation.

Stationary Phases: Cyclodextrin-based chiral stationary phases are commonly used for the

separation of halogenated hydrocarbons like bromochlorofluoromethane.[11][12]
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Typical Conditions:

Column: A capillary column coated with a suitable chiral stationary phase (e.g., a

derivatized cyclodextrin).

Carrier Gas: Helium or hydrogen.

Temperature Program: An optimized temperature program for the oven is used to achieve

good resolution of the enantiomers.

Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for

detection.

Visualized Workflows
The following diagrams, generated using the DOT language, illustrate the key experimental

workflows described in this guide.

Synthesis of Racemic Bromochlorofluoromethane

Starting Materials
(e.g., Acetic Acid Derivative)

Halogenation
(Bromination & Fluorination)

Bromochlorofluoroacetic Acid
(Racemic) Decarboxylation Purification

(Distillation)
Racemic

Bromochlorofluoromethane

Click to download full resolution via product page

Caption: Workflow for the synthesis of racemic bromochlorofluoromethane.

Enantiomeric Resolution via Fractional Crystallization

Racemic
Bromochlorofluoroacetic Acid

Diastereomeric Salt Formation
(with Chiral Base) Mixture of Diastereomeric Salts Fractional Crystallization Separation of Diastereomers Regeneration of Enantiomers Enantiomerically Enriched

Bromochlorofluoroacetic Acid Decarboxylation Enantiomerically Pure
Bromochlorofluoromethane
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Caption: Workflow for the resolution of bromochlorofluoromethane enantiomers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15721018/docs?utm_src=pdf-body-img#the-discovery-and-enduring-significance-of-bromochlorofluoromethane-a-technical-guide
https://www.benchchem.com/product/b15721018/docs?utm_src=pdf-body-img#the-discovery-and-enduring-significance-of-bromochlorofluoromethane-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Bromochlorofluoromethane, despite its simple structure, has played a pivotal role in the

advancement of stereochemistry. The historical challenges associated with its enantiomeric

resolution underscore the ingenuity and perseverance of the scientific community. Today, it

continues to be a molecule of significant interest, not only as a pedagogical tool for

understanding chirality but also as a sophisticated probe in the realm of fundamental physics.

The detailed experimental protocols and data presented in this guide are intended to serve as

a valuable resource for researchers and scientists, enabling them to further explore the

fascinating properties and applications of this unique chiral molecule. Its story is a powerful

reminder that even the smallest of molecules can hold the key to unlocking profound scientific

insights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

